Cas no 53466-90-3 (Dodecyl dimethyl trichlorobenzyl ammonium chloride)

• Product Name: Dodecyl dimethyl trichlorobenzyl ammonium chloride
• CAS No: 53466-90-3
• MF: C₂₁H₃₈Cl₄N
• MW: 446.345122814178
• CID: 938593
• PubChem ID: 76519103
• Update Time: 2025-04-19

Dodecyl dimethyl trichlorobenzyl ammonium chloride Chemical and Physical Properties

Names and Identifiers

• Dodecyl dimethyl trichlorobenzyl ammonium chloride
• 53466-90-3

• Inchi： 1S/C21H37N.4ClH/c1-4-5-6-7-8-9-10-11-12-13-16-19-17-14-15-18-20(19)21(2,3)22;;;;/h14-15,17-18H,4-13,16,22H2,1-3H3;4*1H/p-3
• InChI Key： XYQIHXBMKJNLCB-UHFFFAOYSA-K
• SMILES： [Cl-].[Cl-].[Cl-].[Cl-].[NH3+]C(C)(C)C1C=CC=CC=1CCCCCCCCCCCC

Computed Properties

• Exact Mass: 446.172886g/mol
• Monoisotopic Mass: 444.175836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 259
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.6Ų